Cas no 25779-79-7 (N-Acetyl-L-cystine)

• Product Name: N-Acetyl-L-cystine
• CAS No: 25779-79-7
• MF: C₈H₁₄N₂O₅S₂
• MW: 282.337159633636
• CID: 264510
• PubChem ID: 12049111
• Update Time: 2025-04-23

N-Acetyl-L-cystine Chemical and Physical Properties

Names and Identifiers

• L-Cystine, N-acetyl-
• 3-[(2-acetamido-2-carboxyethyl)disulfanyl]-2-aminopropanoic acid
• 3-[(2-acetamido-3-hydroxy-3-oxopropyl)disulfanyl]-2-aminopropanoic acid
• AC1L233M
• C8H14N2O5S2
• LS-174113
• N-Acetylcystine
• N-Monoacetylcystine
• ZLCOWUKVVFVVKA-WDSKDSINSA-N
• N-ACETYLCYSTEINE-CYSTEINE DISULFIDE
• n-acetyl-l-cystine
• CYSTINE, N-ACETYL-, L-
• AKOS040746160
• UNII-YXO5V2CF3F
• SCHEMBL468826
• (2R)-3-{[(2R)-2-amino-2-carboxyethyl]disulfanyl}-2-acetamidopropanoic acid
• (R,R)N-Acetyl-3,3'-dithiobis(2-aminopropionic acid)
• (2R)-3-[[(2R)-2-acetamido-2-carboxyethyl]disulfanyl]-2-aminopropanoic acid
• Q27294771
• 25779-79-7
• YXO5V2CF3F
• CHEMBL4297406
• (R)-2-Acetamido-3-(((R)-2-amino-2-carboxyethyl)disulfanyl)propanoic acid
• N-Acetyl-L-cystine

• Inchi： 1S/C8H14N2O5S2/c1-4(11)10-6(8(14)15)3-17-16-2-5(9)7(12)13/h5-6H,2-3,9H2,1H3,(H,10,11)(H,12,13)(H,14,15)/t5-,6-/m0/s1
• InChI Key： ZLCOWUKVVFVVKA-WDSKDSINSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(C)=O)SC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 282.03452
• Monoisotopic Mass: 282.034413
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180
• XLogP3: -3.7

Experimental Properties

• Density: 1.5
• Boiling Point: 596.7°Cat760mmHg
• Flash Point: 314.7°C
• Refractive Index: 1.61
• PSA: 129.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Acetyl-L-cystine

Comprehensive Guide to L-Cystine, N-acetyl- (CAS No. 25779-79-7): Properties, Applications, and Market Insights

L-Cystine, N-acetyl- (CAS No. 25779-79-7) is a modified amino acid derivative that has garnered significant attention in the fields of biochemistry, pharmaceuticals, and nutraceuticals. This compound, also known as N-Acetyl-L-cystine, is derived from the acetylation of L-cystine, a sulfur-containing amino acid. Its unique chemical structure and biological properties make it a valuable ingredient in various applications, ranging from skincare to dietary supplements. In this article, we delve into the scientific aspects, current trends, and frequently asked questions about this versatile compound.

The molecular formula of L-Cystine, N-acetyl- is C₈H₁₄N₂O₄S₂, and it features an acetyl group attached to the amino terminus of L-cystine. This modification enhances its stability and bioavailability, making it more effective in biological systems. Researchers have extensively studied its role as a precursor to glutathione, a potent antioxidant that plays a crucial role in detoxification and cellular protection. Given the rising consumer interest in antioxidants and anti-aging solutions, N-Acetyl-L-cystine has become a sought-after ingredient in formulations targeting oxidative stress and skin health.

One of the most prominent applications of L-Cystine, N-acetyl- is in the pharmaceutical industry. It is widely used in the synthesis of mucolytic agents, which help break down mucus in respiratory conditions. With the increasing prevalence of respiratory ailments, particularly in urban areas with high pollution levels, the demand for effective mucolytics has surged. Additionally, its role in supporting liver function and detoxification pathways aligns with the growing trend of liver health supplements, a market that has expanded due to lifestyle-related health concerns.

In the cosmetics and personal care industry, N-Acetyl-L-cystine is prized for its ability to promote skin brightening and reduce hyperpigmentation. As consumers become more educated about skincare ingredients, there is a noticeable shift toward products that offer scientifically backed benefits. The compound’s ability to inhibit melanin production makes it a key component in treatments for uneven skin tone and age spots. Brands are increasingly incorporating it into serums, creams, and masks to cater to the demand for clean, effective skincare solutions.

The nutraceutical sector also benefits from the properties of L-Cystine, N-acetyl-. It is commonly included in dietary supplements aimed at boosting immune function and supporting metabolic health. With the global focus on wellness and preventive healthcare, supplements containing this compound are gaining traction. Its compatibility with other bioactive ingredients, such as vitamin C and alpha-lipoic acid, further enhances its appeal in multifunctional formulations.

From a market perspective, the demand for N-Acetyl-L-cystine is expected to grow steadily, driven by its diverse applications and the increasing consumer preference for natural and sustainable ingredients. Manufacturers are investing in research to explore its potential in emerging areas, such as sports nutrition and cognitive health. Furthermore, advancements in production technologies are making high-purity L-Cystine, N-acetyl- more accessible, ensuring consistent quality for end-users.

Frequently asked questions about L-Cystine, N-acetyl- include its safety profile, optimal dosage, and synergistic combinations with other compounds. Studies have shown that it is generally well-tolerated, with minimal side effects when used as directed. However, as with any supplement or active ingredient, consulting a healthcare professional before use is recommended, especially for individuals with pre-existing conditions or those taking medications.

In conclusion, L-Cystine, N-acetyl- (CAS No. 25779-79-7) is a multifaceted compound with significant potential across multiple industries. Its applications in pharmaceuticals, skincare, and nutraceuticals highlight its versatility and efficacy. As research continues to uncover new benefits and formulations, this compound is poised to remain a key player in the evolving landscape of health and wellness. For businesses and consumers alike, understanding its properties and applications can unlock opportunities for innovation and improved outcomes.